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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B15553296

An In-depth Technical Guide to Solvent Red 179 (CAS No. 89106-94-5)

This technical guide provides a comprehensive overview of Solvent Red 179 (CAS No. 89106-
94-5), a yellowish-red solvent dye.[1][2] Intended for researchers, scientists, and professionals
in material science and development, this document details the dye's chemical and physical
properties, applications, and safety information. The quantitative data is presented in structured
tables for ease of reference, and a logical workflow for its primary application is visualized.

Chemical and Physical Properties

Solvent Red 179 is characterized by its good heat resistance and light fastness.[1][2] It has a
molecular structure classified as an amino ketone.[3]

Table 1: General and Chemical Properties
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Property

Value

C.l. Name

Solvent Red 179, 564150[2][3]

CAS Registry Number

89106-94-5[3]

Molecular Formula

C22H12N20]3]

Molecular Weight

320.34 g/mol [3]

Appearance

Red to Dark Red Powder[4][5]

Hue

Yellowish Red[1][2]

Table 2: Physical and Thermal Properties

Property Value

Melting Point 251 °C[2][5][6]

Boiling Point 611.6 £ 38.0 °C[7]
Density 0.27 - 1.40 g/lcm3[2][6][ 7]

Heat Resistance in PS

Up to 300 °C[2][5]

Decomposition Temperature

Above 350 °C[8]

Table 3: Solubility Data (at 20°C)

Solvent Solubility (g/L)

Acetone 1.6[2][6]

Butyl Acetate 1.6[2][6]

Dichloromethane 8.0[6]

Ethyl Alcohol 0.9[2][6]

Methylbenzene 4.1[2][6]

Water Insoluble[8]
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Table 4: Fastness and Quality Control Properties

Property Value

Light Fastness 7-8[4][5]
Acid Resistance 5[4][5]

Alkali Resistance 5[4][5]
Moisture Content < 0.5%

Ash Content <0.5%
Volatile Matter at 105°C 1.0% max[4]
Tinting Strength 95-105%(4]

Applications

Solvent Red 179 is primarily used as a colorant for a wide variety of plastics and resins due to
its high tinting strength and good migration resistance.[1][2] Its applications include the coloring
of:

o Plastics: Polystyrene (PS), High Impact Polystyrene (HIPS), Acrylonitrile Butadiene Styrene
(ABS), Polycarbonate (PC), Rigid Polyvinyl Chloride (RPVC), Polymethyl Methacrylate
(PMMA), Styrene-Acrylonitrile Resin (SAN), Acrylonitrile Styrene Acrylate (AS), Polyamide 6
(PAG6), Polyamide 66 (PA66), and Polyethylene Terephthalate (PET).[4][5][6]

o Fibers: It is also suitable for coloring polyester fibers.[1]

o Other Materials: The dye can be used in resins.[6]

Experimental Protocols

The available technical data sheets for Solvent Red 179 do not provide detailed experimental
protocols for specific research applications. The information is geared towards industrial use in
coloring plastics and other materials. A general procedure for its use in plastics would involve
incorporating the dye into the polymer matrix.
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A typical workflow for coloring plastics with Solvent Red 179 is outlined below.

Preparation

Polymer Resin

Solvent Red 179 Additives (e.g., UV stabilizers)

Processing

Masterbatch Formulation

Mixing & Heating

Compounding / Extrusion

Ouvjut

Colored Plastic Pellets

;

Final Product Manufacturing
(e.g., Injection Molding)

Click to download full resolution via product page

Caption: Workflow for Plastic Coloration with Solvent Red 179.

Signaling Pathways

No information regarding biological signaling pathways involving Solvent Red 179 was found in
the reviewed technical data. As an industrial dye for plastics and resins, it is not designed for
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biomedical or pharmaceutical applications and is not expected to have defined interactions with
biological signaling cascades.

Safety and Handling

According to the Material Safety Data Sheet (MSDS), Solvent Red 179 does not require a
hazard risk symbol.[8] Standard laboratory and industrial hygiene practices should be followed.

o First Aid:

[¢]

Skin Contact: Flush skin with flowing water.[8]

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

o

Ingestion: Induce vomiting immediately.[8]

o

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[8]
o Personal Protective Equipment:

o Hands: Rubber gloves.[8]

o Eyes: Safety glasses.[3]

o Respiratory: Approved respirator.[8]
o Storage: Keep container tightly closed and store in a cool place.[8]

» Fire Precautions: Use foam, COz, or dry powder extinguishers. Do not use water.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%20179-msds.pdf
https://www.benchchem.com/product/b15553296?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise
Color [precisechem.com]

e 2. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
o 3. worlddyevariety.com [worlddyevariety.com]
e 4. epsilonpigments.com [epsilonpigments.com]

e 5. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India
[colorantsgroup.com]

e 6. epsilonpigments.com [epsilonpigments.com]
e 7. Solvent Red 179 [myskinrecipes.com]
o 8. epsilonpigments.com [epsilonpigments.com]

 To cite this document: BenchChem. [Solvent Red 179 CAS number 89106-94-5 data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553296#solvent-red-179-cas-number-89106-94-5-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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